Cas no 82857-32-7 (6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride)

• Product Name: 6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride
• CAS No: 82857-32-7
• MF: C₉H₁₅Cl₂N₃
• MW: 236.141499757767
• MDL: MFCD13195945
• CID: 4778956
• Update Time: 2026-02-27

6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Pyrrolidin-1-yl-pyridin-3-ylamine dihydrochloride
• 6-(pyrrolidin-1-yl)pyridin-3-amine dihydrochloride
• SB38906
• 6-(1-Pyrrolidinyl)-3-pyridinaMine 3HCl
• 6-(1-pyrrolidinyl)-3-Pyridinamine dihydrochloride
• 6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride

• MDL： MFCD13195945
• Inchi： 1S/C9H13N3.2ClH/c10-8-3-4-9(11-7-8)12-5-1-2-6-12;;/h3-4,7H,1-2,5-6,10H2;2*1H
• InChI Key： XERTWFFVYVENOL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC(=CN=2)N)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 143
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride

Introduction to 6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride (CAS No. 82857-32-7)

6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride, also known by its CAS number 82857-32-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a salt form of 6-(pyrrolidin-1-yl)pyridin-3-amine, which is characterized by its pyridine and pyrrolidine moieties. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride consists of a pyridine ring substituted with a pyrrolidine group at the 6-position and an amino group at the 3-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, which have been extensively studied for their potential therapeutic applications.

In recent years, there has been growing interest in the use of 6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride as a lead compound in drug discovery. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated its ability to modulate the activity of serotonin receptors, making it a promising candidate for the development of novel antidepressants and anxiolytics.

Beyond its potential as a therapeutic agent, 6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride has also been explored for its utility in chemical synthesis. Its reactive functional groups allow for the facile introduction of various substituents, enabling the synthesis of structurally diverse derivatives. These derivatives can be further optimized for improved pharmacological properties, such as enhanced potency, selectivity, and reduced side effects.

The solubility and stability of 6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride make it an attractive choice for formulation development. In pharmaceutical formulations, solubility is a critical parameter that affects drug absorption and bioavailability. The dihydrochloride salt form of this compound enhances its aqueous solubility, facilitating its use in oral and parenteral formulations. Additionally, its stability under various conditions ensures that it remains effective throughout the manufacturing and storage processes.

In the context of medicinal chemistry, the versatility of 6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride has led to its use in high-throughput screening (HTS) campaigns. HTS is a powerful tool in drug discovery that allows researchers to rapidly screen large libraries of compounds for their biological activity. By incorporating this compound into HTS libraries, researchers can identify novel hits with potential therapeutic value.

The safety profile of 6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride has also been evaluated in preclinical studies. These studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. However, as with any new chemical entity (NCE), further safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 6-(Pyrrolidin-1-yl)pyridin-3-amine dihydrochloride (CAS No. 82857-32-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable solubility and stability properties, makes it an attractive candidate for the development of novel therapeutics. Ongoing research continues to uncover new applications and optimize its properties for various medical uses.